Cas no 91-84-9 (Pyrilamine)

Pyrilamine is an ethylenediamine-derived antihistamine, primarily recognized for its H1 receptor antagonism. It exhibits competitive inhibition of histamine binding, effectively mitigating allergic responses such as rhinitis, urticaria, and conjunctivitis. Its moderate lipophilicity allows for efficient central nervous system penetration, though this may also contribute to sedative effects. Pyrilamine maleate, a common salt form, enhances stability and solubility for pharmaceutical formulations. The compound’s rapid absorption and predictable metabolism make it suitable for short-term symptomatic relief. Additionally, its structural versatility has facilitated research into analogs with improved selectivity. Caution is advised regarding potential anticholinergic side effects. Pyrilamine remains a reference standard in antihistamine efficacy studies.
Pyrilamine structure
Pyrilamine structure
Product Name:Pyrilamine
CAS No:91-84-9
MF:C17H23N3O
MW:285.3840239048
CID:803840
PubChem ID:4992
Update Time:2025-10-13

Pyrilamine Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine,N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-2-pyridinyl-
    • N'-[(4-methoxyphenyl)methyl]-N,N-dimethyl-N'-pyridin-2-ylethane-1,2-diamine
    • [13C]-Pyrilamine
    • Anhistabs
    • Antalergan
    • Antallergan
    • BROMPHENIRAMINE
    • Dorantamin
    • Histapyran
    • Mepiramine
    • Mepyramine
    • Mepyramine(R)
    • N-[(4-methoxyphenyl)methyl]-N',N'-dimethyl-N-2-pyridinyl-1,2-ethanediamine
    • Neoantergan
    • Pyranisamine
    • pyrilamine
    • MEPYRAMINE [MART.]
    • NCGC00015822-05
    • 91-84-9
    • Coradon
    • Stangen
    • 1, N-[(4-methoxyphenyl)methyl]-N',N'-dimethyl-N-2-pyridinyl-
    • N-((4-METHOXYPHENYL)METHYL)-N'N'-DIMETHYL-N-2-PYRIDINYL-1,2-ETHANEDIAMINE
    • Pymafed (Salt/Mix)
    • BRD-K97564742-103-01-9
    • Wait's green mountain antihistamine
    • IDI1_000175
    • KBioSS_001384
    • SBI-0050865.P004
    • NCGC00015822-12
    • 2-[(p-Methoxybenzyl)[2-(dimethylamino)ethyl]amino]pyridine
    • BDBM22567
    • N-(p-Methoxybenzyl)-N',2-ethanediamine
    • Antihist (Salt/Mix)
    • Spectrum2_001306
    • SPBio_002417
    • PYRILAMINE [MI]
    • CCRIS 1330 (Salt/Mix)
    • NCGC00015822-06
    • Ethylenediamine, N',N'-dimethyl-N-(p-methoxybenzyl)-N-(2-pyridyl)-
    • N',N'-Dimethyl-N-(p-methoxybenzyl)-N-(2-pyridyl)ethylenediamine
    • D08183
    • AB00053539_20
    • Pyrilamide
    • Mepyraminum (INN-Latin)
    • CCRIS 4865
    • Afko-Hist
    • R.d. 2786
    • SDCCGSBI-0050865.P005
    • BIDD:GT0215
    • Minihist (Salt/Mix)
    • 2-((2-(DIMETHYLAMINO)ETHYL)(P-METHOXYBENZYL)AMINO)PYRIDINE
    • RD 2786
    • Antamine
    • NCGC00258531-01
    • AB00053539_21
    • N-para-Methoxybenzyl-N',N'-dimethyl-N-alpha-pyridylethylenediamine
    • N,N-Dimethyl-N'-(p-methoxybenzyl)-N'-(2 -Pyridyl)ethylenediamine
    • KBio2_001384
    • NCGC00015822-04
    • Maranhist
    • CHEMBL511
    • 102206-59-7
    • Spectrum5_001264
    • NCGC00015822-09
    • 2-[(2-Dimethylaminoethyl)(p-methoxybenzyl)amino]pyridine
    • Mepyramin
    • KBio1_000175
    • 2-((2-DIMETHYLAMINOETHYL)(P-METHOXYBENZYL)AMINO)PYRIDINE
    • Histalon
    • HMS2089M19
    • KBio2_006520
    • D04AA02
    • NCGC00015822-10
    • NSC-13136
    • BRN 0269019
    • Statomin
    • NSC13136
    • 3H]pyrilamine
    • NCGC00023513-06
    • NCGC00015822-13
    • 2-((2-(Dimethylamino)ethyl)-(p-methoxybenzyl)amino)pyridine
    • R06AC01
    • NCGC00023513-04
    • RP 2786
    • Histan (Salt/Mix)
    • BRD-K97564742-050-04-6
    • UNII-HPE317O9TL
    • Paraminyl
    • KBio3_001610
    • N-(p-Methoxybenzyl)-N',N'-dimethyl-N-2-pyridylethylenediamine
    • MFCD00023451
    • CCG-204972
    • CAS-59-33-6
    • 2-[[2-(Dimethylamino)ethyl](p-methoxybenzyl)amino]pyridine
    • GTPL3957
    • N-[(4-methoxyphenyl)methyl]-N',N'-dimethyl-N-pyridin-2-ylethane-1,2-diamine
    • Oprea1_317349
    • NS00008274
    • Pyridine, 2-[(p-methoxybenzyl)[2-(dimethylamino)ethyl]amino]-
    • [11C]-pyrilamine
    • N-p-Methoxybenzyl-N',N'-dimethyl-N-alpha-pyridylethylenediamine
    • N-(4-methoxybenzyl)-N',N'-dimethyl-N-pyridin-2-ylethane-1,2-diamine
    • N-((4-Methoxyphenyl)methyl)-N',N'-dimethyl-N-2-pyridinyl-1,2-ethanediamine
    • EINECS 202-102-2
    • Stamine
    • Pyriliamine
    • N-(p-Methoxybenzyl)-N',N'-dimethyl-N-(.alpha.-pyridyl)ethylenediamine
    • NINDS_000175
    • NCI-C60651
    • Mepyraminum
    • Mepyraminum [INN-Latin]
    • N,N-Dimethyl-N'-(4-methoxybenzyl)-N'-(.alpha.-pyridyl)-ethylenediaminene
    • Prestwick1_000289
    • SPBio_001371
    • Q3800087
    • 1,2-Ethanediamine, N-[(4-methoxyphenyl)methyl]-N',N'-dimethyl-N-2-pyridinyl-
    • Tocris-0660
    • Pyramal
    • Anhistol
    • L000391
    • [11C]-Mepyramine
    • AKOS001637059
    • N-P-METHOXYBENZYL-N'N'-DIMETHYL-N-ALPHA-PYRIDYLETHYLENEDIAMINE
    • NCGC00015822-08
    • N-p-Methoxybenzyl-N',N'-dimethyl-N-.alpha.-pyridylethylenediamine
    • Pyridine, 2-[[2-(dimethylamino)ethyl](p-methoxybenzyl)amino]-
    • CHEBI:6762
    • Copsamine
    • Prefrin A (Salt/Mix)
    • NCGC00015822-21
    • DTXCID303542
    • N-Dimethylamino-aethyl-N-p-methoxy-benzyl-.alpha.-amino-pyridin-maleat
    • p-Methoxy-benzyl-.alpha.-pyridyl-dimethyl-aethylendiamin
    • Spectrum_000904
    • 1,2-Ethanediamine, N-((4-methoxyphenyl)methyl)-N',N'-dimethyl-N-2-pyridinyl-
    • PYRA
    • BSPBio_000198
    • Spectrum3_000605
    • Histacap
    • PYRILAMINE [VANDF]
    • Mepyramin [German]
    • Spectrum4_000493
    • Mepiramina (INN-Spanish)
    • Neobridal
    • Prestwick0_000289
    • Lopac-P-5514
    • p-Methoxybenzyl-alpha-pyridyl-dimethyl-aethylendiamin [German]
    • 2-((p-Methoxybenzyl)(2-(dimethylamino)ethyl)amino)pyridine
    • Pyridine, 2-((p-methoxybenzyl)(2-(dimethylamino)ethyl)amino)-
    • NCGC00015822-03
    • Lopac0_000890
    • Isamin
    • Mepyramine [INN:BAN]
    • BSPBio_002110
    • KBioGR_001005
    • Tox21_110230_1
    • Pyrilamine salt with fine resin
    • DB06691
    • BRD-K97564742-050-05-3
    • WLN: T6NJ BN2N1&1&1R DO1
    • GTPL1227
    • Prestwick2_000289
    • KBio2_003952
    • NCGC00015822-07
    • Mepiramina
    • NCGC00015822-15
    • NCGC00023513-02
    • Tox21_200978
    • 5-22-08-00381 (Beilstein Handbook Reference)
    • WLN: T6NJ DN1R DO1&2N1&1
    • N-(4-methoxybenzyl)-N ,N -dimethyl-N-pyridin-2-ylethane-1,2-diamine
    • AB00053539-19
    • Nyscaps
    • Neo-Bridal
    • Thylogen
    • Tox21_110230
    • Anthisan
    • Parmal
    • MEPYRAMINE [HSDB]
    • AB00053539
    • MEPYRAMINE (MART.)
    • N-(p-Methoxybenzyl)-N',N'-dimethyl-N-(alpha-pyridyl)ethylenediamine
    • p-Methoxybenzyl-alpha-pyridyl-dimethyl-aethylendiamin
    • Prestwick3_000289
    • NCGC00023513-05
    • N-[2-(dimethylamino)ethyl]-N-[(4-methoxyphenyl)methyl]pyridin-2-amine
    • EN300-18535450
    • N-(p-Methoxybenzyl)-N',N'-dimethyl-N-2-pyridyl-1,2-ethanediamine
    • N1-(4-Methoxybenzyl)-N2,N2-dimethyl-N1-(pyridin-2-yl)ethane-1,2-diamine
    • Kriptin
    • NCGC00015822-02
    • [11C]pyrilamine
    • [3H]mepyramine
    • NCGC00015822-11
    • Mepyren
    • MEPYRAMINE [WHO-DD]
    • N-(p-Methoxybenzyl)-N',N'-dimethyl-N-2-(pyridylethylene)diamine
    • NCGC00015822-01
    • HSDB 5187
    • Pyridine, 2-[[2-(dimethylamino)ethyl][p-methoxybenzyl)amino]]-
    • Mepiramina [INN-Spanish]
    • N-(para-Methoxybenzyl)-N',N'-dimethyl-N-2-pyridylethylenediamine
    • N,N-dimethyl-N'-{[4-(methyloxy)phenyl]methyl}-N'-pyridin-2-ylethane-1,2-diamine
    • Pyridine, 2-((2-(dimethylamino)ethyl)(p-methoxybenzyl)amino)-
    • Mepyramine (INN)
    • Harvamine
    • DivK1c_000175
    • DTXSID9023542
    • SCHEMBL19114
    • 2-[[2-(Dimethylamino)ethyl]-(p-methoxybenzyl)amino]pyridine
    • MEPYRAMINE [INN]
    • NSC 13136
    • n,n-dimethyl-n'-(4-methoxybenzyl)-n'-(2-pyridyl)ethylenediamine
    • 1,2-Ethanediamine, N-[(4-methoxyphenyl)methyl]-N',N'-dimethyl-N-2-pyridyl-
    • CAS-91-84-9
    • Histasan
    • Dipane
    • Pyrlex
    • NCGC00015822-17
    • BPBio1_000218
    • FT-0628211
    • Ethylenediamine,N'-dimethyl-N-(p-methoxybenzyl)-N-(2-pyridyl)-
    • HPE317O9TL
    • N-((4-METHOXYPHENYL)METHYL)-N-2-PYRIDINYL-N',N'-DIMETHYL-1,2-ETHANEDIAMINE
    • pyridine, 2-((2-dimethylaminoethyl)(p-methoxybenzyl)amino)-
    • 1,2-Ethanediamine, N1-[(4-methoxyphenyl)methyl]-N2,N2-dimethyl-N1-2-pyridinyl-; 1,2-Ethanediamine, N-[(4-methoxyphenyl)methyl]-N',N'-dimethyl-N-2-pyridinyl- (9CI); Pyridine, 2-[[2-(dimethylamino)ethyl](p-methoxybenzyl)amino]- (7CI,8CI); N1-[(4-Methoxyphen
    • BRD-K97564742-051-02-8
    • pyridine, 2-[(2-dimethylaminoethyl) (p-methoxybenzyl) amino]-
    • BRD-K97564742-050-31-9
    • Y5E
    • TS-08382
    • BRD-K97564742-050-32-7
    • Pyrilamine
    • MDL: MFCD00023451
    • Inchi: 1S/C17H23N3O/c1-19(2)12-13-20(17-6-4-5-11-18-17)14-15-7-9-16(21-3)10-8-15/h4-11H,12-14H2,1-3H3
    • InChI Key: YECBIJXISLIIDS-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)CN(C1C=CC=CN=1)CCN(C)C

Computed Properties

  • Exact Mass: 285.18400
  • Monoisotopic Mass: 285.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 28.6A^2

Experimental Properties

  • Density: 1.0141 (rough estimate)
  • Boiling Point: bp5 201°; bp0.06 168-172°
  • Refractive Index: nD25 1.5760-1.5765
  • PSA: 28.60000
  • LogP: 2.65840

Pyrilamine Security Information

  • Toxicity:LD50 orally in mice: 312 mg/kg (Schlichtergroll)

Pyrilamine Pricemore >>

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